Cas no 13581-25-4 (5-Pyridin-4-yl-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-Pyridin-4-yl-1,3,4-thiadiazole-2-thiol
• CAS No: 13581-25-4
• MF: C₇H₅N₃S₂
• MW: 195.264697790146
• CID: 1240093
• PubChem ID: 5300214
• Update Time: 2025-04-20

5-Pyridin-4-yl-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2(3H)-thione, 5-(4-pyridinyl)-
• 5-pyridin-4-yl-3H-1,3,4-thiadiazole-2-thione
• 5-(4-pyridyl)-3H-1,3,4-thiadiazole-2-thione
• BDBM50304604
• 5-[4-Pyridyl]-1,3,4-thiadiazole-2(3H)-thione
• 5-(4-pyridyl)-1,3,4-thiadiazole-2(3h)-thione
• CHEMBL596214
• LS-04543
• DTXSID70415420
• SCHEMBL969939
• STK328652
• AKOS005174322
• 5-(pyridin-4-yl)-1,3,4-thiadiazole-2(3H)-thione
• 13581-25-4
• 5-(pyridin-4-yl)-1,3,4-thiadiazole-2-thiol
• MFCD06617141
• CS-0334332
• DB-349684
• A5FDJ8VT8U
• 5-(4-pyridyl)-1,3,4-thiadiazole-2-thiol
• 5-(4-PYRIDYL)-1,3,4-THIADIAZOL-2-YLHYDROSULFIDE
• PD182428
• 1,3,4-thiadiazole-2-thiol, 5-(4-pyridinyl)-
• 5-pyridin-4-yl-1,3,4-thiadiazole-2-thiol
• ALBB-014403
• 5-(4-Pyridinyl)-1,3,4-thiadiazole-2(3H)-thione
• 5-Pyridin-4-yl-1,3,4-thiadiazole-2-thiol

• MDL： MFCD06617141
• Inchi： 1S/C7H5N3S2/c11-7-10-9-6(12-7)5-1-3-8-4-2-5/h1-4H,(H,10,11)
• InChI Key： BSPHQWQMWIUIPM-UHFFFAOYSA-N
• SMILES： S1C(NN=C1C1C=CN=CC=1)=S

Computed Properties

• Exact Mass: 194.99265
• Monoisotopic Mass: 194.99248952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 94.7Ų

Experimental Properties

• PSA: 37.28